Cas no 898411-98-8 (N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide)

• Product Name: N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide
• CAS No: 898411-98-8
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 5480413
• Update Time: 2025-07-08

N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(2,3,6,7-tetrahydro-3-oxo-1H,5H-benzo[ij]quinolizin-9-yl)-
• N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide

• Inchi： 1S/C19H24N2O2/c22-17-9-8-15-12-16(11-14-7-4-10-21(17)18(14)15)20-19(23)13-5-2-1-3-6-13/h11-13H,1-10H2,(H,20,23)
• InChI Key： QOISCLRHPGHULY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C4C(=C2)CCC(=O)N4CCC3)=O)CCCCC1

Additional information on N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide

N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide (CAS No. 898411-98-8): A Comprehensive Overview

N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide (CAS No. 898411-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique tricyclic structure and cyclohexanecarboxamide moiety, presents intriguing properties that make it a subject of interest for drug discovery and development. Its molecular formula and intricate architecture suggest potential applications in targeting specific biological pathways, particularly in the realm of enzyme inhibition and receptor modulation.

The chemical properties of N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide are defined by its heterocyclic framework, which includes a fused ring system with nitrogen and oxygen atoms. This structural complexity contributes to its high stability and selective reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have explored its potential in creating novel pharmacophores, especially in the development of central nervous system (CNS) agents and anti-inflammatory drugs.

In recent years, the demand for N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide has surged due to its relevance in precision medicine and targeted therapy. The compound's ability to interact with specific biological targets aligns with the growing trend of personalized healthcare, where treatments are tailored to individual genetic profiles. This has led to increased inquiries from pharmaceutical companies and academic institutions seeking to leverage its properties for innovative therapeutic solutions.

The synthesis of N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide involves multi-step organic reactions, often requiring advanced catalytic methods and chiral resolution techniques. Its production is typically carried out under controlled conditions to ensure high purity and yield. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, facilitates its use in various experimental settings, including high-throughput screening and structure-activity relationship (SAR) studies.

One of the most compelling aspects of N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide is its potential role in addressing neurodegenerative diseases. With the rise in conditions like Alzheimer's and Parkinson's disease, researchers are actively investigating compounds that can modulate neurotransmitter activity and reduce oxidative stress. Preliminary studies suggest that this compound may exhibit neuroprotective effects, though further clinical validation is required.

From a market perspective, N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide is positioned as a high-value research chemical. Its niche applications and specialized synthesis process contribute to its premium pricing. Suppliers often highlight its batch-to-batch consistency and analytical documentation, which are critical for regulatory compliance in drug development. The compound is frequently listed in chemical databases and catalogs catering to the pharmaceutical and biotechnology sectors.

In addition to its pharmaceutical potential, N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide has also been explored in material science. Its robust aromatic system and hydrogen-bonding capabilities make it a candidate for designing advanced polymers and supramolecular assemblies. These applications align with the broader industry shift toward sustainable materials and green chemistry initiatives.

For researchers and industry professionals, understanding the spectroscopic data of N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide is essential. Nuclear magnetic resonance (NMR) and mass spectrometry analyses reveal distinct peaks corresponding to its functional groups and molecular weight. These characteristics are crucial for quality control and structural confirmation during synthesis and formulation processes.

Looking ahead, the future of N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclohexanecarboxamide appears promising, with ongoing research exploring its mechanistic pathways and therapeutic potential. As the scientific community continues to unravel its full capabilities, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation. Its versatility and unique properties ensure that it remains a focal point for both academic and industrial research endeavors.